Cas no 63599-16-6 (Epithienamycin A)

• Product Name: Epithienamycin A
• CAS No: 63599-16-6
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 2012905
• PubChem ID: 10041325
• Update Time: 2025-04-21

Epithienamycin A Chemical and Physical Properties

Names and Identifiers

• Epithienamycin A
• (5R)-3-[[2-(Acetylamino)ethyl]thio]-6β-[(S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• (5R,6S)-3-(2-acetamidoethylsulfanyl)-6-[(1S)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 63599-16-6
• CHEBI:81060
• Epithienamycin C
• C17397
• SCHEMBL11182507
• Q27155016
• DTXSID20434666

• Inchi： 1S/C13H18N2O5S/c1-6(16)10-8-5-9(21-4-3-14-7(2)17)11(13(19)20)15(8)12(10)18/h6,8,10,16H,3-5H2,1-2H3,(H,14,17)(H,19,20)/t6-,8+,10+/m0/s1
• InChI Key： VUDXUIMGYZQRKK-SKWCMTHISA-N
• SMILES： S(CCNC(C)=O)C1=C(C(=O)O)N2C([C@H]([C@H](C)O)[C@H]2C1)=O

Computed Properties

• Exact Mass: 314.09364285g/mol
• Monoisotopic Mass: 314.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Thienamycins